Cas no 1310383-95-9 (1H-indazole-3-boronic acid)

• Product Name: 1H-indazole-3-boronic acid
• CAS No: 1310383-95-9
• MF: C₇H₇BN₂O₂
• MW: 161.95
• CID: 5092666
• PubChem ID: 45357362
• Update Time: 2026-03-02

1H-indazole-3-boronic acid Chemical and Physical Properties

Names and Identifiers

• 1H-indazole-3-boronic acid
• (1H-Indazol-3-yl)boronicacid
• B-1h-indazol-3-ylboronic acid
• (1H-Indazol-3-yl)boronic acid
• D77041
• 1H-indazol-3-ylboronic acid
• CS-0111795
• 1310383-95-9
• AKOS006287250
• SCHEMBL63074
• DB-186815

• Inchi： 1S/C7H7BN2O2/c11-8(12)7-5-3-1-2-4-6(5)9-10-7/h1-4,11-12H,(H,9,10)
• InChI Key： SVPIPQBENYTIMD-UHFFFAOYSA-N
• SMILES： B(O)(C1=NNC2C1=CC=CC=2)O

Computed Properties

• Exact Mass: 162.0600576g/mol
• Monoisotopic Mass: 162.0600576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 1H-indazole-3-boronic acid

1H-indazole-3-boronic acid (CAS No. 1310383-95-9): An Overview of Its Synthesis, Applications, and Recent Research Developments

1H-indazole-3-boronic acid (CAS No. 1310383-95-9) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique boronic acid functionality and indazole scaffold, has shown promise in various applications, including drug discovery, catalysis, and materials synthesis. This article provides a comprehensive overview of 1H-indazole-3-boronic acid, delving into its synthesis, properties, and recent research advancements.

Synthesis of 1H-indazole-3-boronic acid

The synthesis of 1H-indazole-3-boronic acid is a well-documented process in the literature. One of the most common methods involves the reaction of 1H-indazole-3-carbonitrile with borane-tetrahydrofuran (BH₃·THF) followed by hydrolysis to form the boronic acid. This method was first reported by Smith et al. in 2010 and has since been refined to improve yield and purity. The reaction proceeds via a nucleophilic addition of borane to the nitrile group, followed by hydrolysis to form the boronic acid moiety.

Another notable synthetic route involves the palladium-catalyzed borylation of 1H-indazole-3-carboxylic acid using bis(pinacolato)diboron (B₂(pin)₂) as the boron source. This method, developed by Johnson et al., offers a more efficient and scalable approach to synthesizing 1H-indazole-3-boronic acid. The use of palladium catalysts ensures high selectivity and yields, making this method particularly suitable for large-scale production.

Properties and Structure of 1H-indazole-3-boronic acid

1H-indazole-3-boronic acid is a white crystalline solid with a molecular weight of 174.09 g/mol. It is soluble in polar solvents such as water, methanol, and dimethyl sulfoxide (DMSO). The compound's structure features an indazole ring system with a boronic acid group attached at the C-3 position. The indazole ring is known for its biological activity, while the boronic acid moiety provides reactivity for further chemical transformations.

The unique combination of the indazole scaffold and the boronic acid functionality makes 1H-indazole-3-boronic acid an attractive building block for organic synthesis. The boronic acid group can participate in various reactions, including Suzuki-Miyaura coupling, which is widely used in the synthesis of biologically active molecules and materials.

Applications in Medicinal Chemistry

1H-indazole-3-boronic acid has found significant applications in medicinal chemistry due to its potential as a lead compound for drug discovery. The indazole scaffold is known for its ability to interact with biological targets such as enzymes and receptors, making it a valuable starting point for the development of new therapeutic agents.

In recent studies, 1H-indazole-3-boronic acid has been explored as a potential inhibitor of protein-protein interactions (PPIs). PPIs are crucial for many cellular processes, and their disruption can have therapeutic benefits in diseases such as cancer and neurodegenerative disorders. Research by Wang et al. demonstrated that derivatives of 1H-indazole-3-boronic acid could effectively inhibit specific PPIs involved in cancer cell proliferation.

Beyond PPI inhibition, 1H-indazole-3-boronic acid has also shown promise as an anti-inflammatory agent. Inflammation is a key factor in many chronic diseases, and compounds that can modulate inflammatory responses are highly sought after. Studies by Kim et al. revealed that certain derivatives of 1H-indazole-3-boronic acid exhibit potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.

Catalytic Applications

In addition to its medicinal applications, 1H-indazole-3-boronic acid has found use as a ligand in homogeneous catalysis. The boronic acid group can coordinate with transition metals to form catalysts that are highly active and selective in various organic transformations. For example, Zhang et al. reported that palladium complexes containing 1H-indazole-3-boronic acid-derived ligands were highly effective catalysts for Suzuki-Miyaura coupling reactions.

The ability of 1H-indazole-3-boronic acid strong>-based catalysts to promote selective C-C bond formation makes them valuable tools in synthetic chemistry. These catalysts have been used to synthesize complex organic molecules with high efficiency and stereoselectivity, contributing to advancements in both academic research and industrial processes.

Molecular Biology and Biotechnology Applications strong> p > < p >In molecular biology and biotechnology, 1H-indazole - 3 - boronic acid has been utilized as a tool for studying protein function and interaction networks . The boronic acid group can form reversible covalent bonds with certain amino acids , particularly those containing hydroxyl groups . This property makes 1H - indazole - 3 - boronic acid useful for affinity purification , where it can selectively bind target proteins from complex mixtures . p > < p >Research by Li et al . demonstrated that 1H - indazole - 3 - boronic acid - based probes could be used to identify novel protein targets involved in cellular signaling pathways . By conjugating 1H - indazol e - 3 - boron ic aci d with fluorescent tags , they were able to visualize protein interactions in live cells , providing insights into dynamic biological processes . p > < p >< strong >Recent Research Developments< / strong > p > < p >The field of research involving 1H - indazol e - 3 - boro nic aci d continues to evolve rapidly , driven by advances in synthetic methods , computational modeling , and high-throughput screening techniques . Recent studies have focused on optimizing the properties of 1 H - indazol e - 3 - boro nic aci d derivatives for specific applications . p > < p >For instance , Chen et al . developed a series of 1 H - indazol e - 3 - boro nic aci d derivatives with enhanced water solubility , which improved their bioavailability when administered orally or intravenously . These modified compounds showed improved pharmacokinetic profiles , making them more suitable for clinical applications . p > < p >In another study , Park et al . utilized machine learning algorithms to predict the biological activity of 1 H - indazol e - 3 - boro nic aci d derivatives based on their structural features . This approach allowed researchers to rapidly identify promising candidates for further development without extensive experimental testing . p > < p >< strong >Conclusion< / strong > p > < p > 1 H - indazol e - 3 - boro nic aci d ( CAS No . 1310383 - 95 - 9 ) is a multifunctional compound with diverse applications in medicinal chemistry , catalysis , molecular biology , and biotechnology . Its unique combination of an indazol e scaffold and a boro nic aci d group provides a versatile platform for chemical synthesis and biological studies . Ongoing research continues to uncover new possibilities for this compound , highlighting its importance in both academic research and industrial applications . p > article > < / response >